1-(1-Adamantylcarbonyl)azepane

• Molecular Formula: C17H27NO
• Molecular Weight: 261.4 g/mol
• IUPAC Name: 1-adamantyl(azepan-1-yl)methanone
• InChI: InChI=1S/C17H27NO/c19-16(18-5-3-1-2-4-6-18)17-10-13-7-14(11-17)9-15(8-13)12-17/h13-15H,1-12H2
• InChI Key: XICGPKIYVIIEFX-UHFFFAOYSA-N
• SMILES: C1CCCN(CC1)C(=O)C23CC4CC(C2)CC(C4)C3

Description

1-(1-Adamantylcarbonyl)azepane (CAS 3716-64-1) is a bicyclic organic compound composed of an adamantane moiety fused to an azepane ring via a carbonyl group. This compound is primarily utilized in pharmaceutical research, particularly in the development of central nervous system (CNS) agents and enzyme inhibitors, owing to its ability to modulate lipophilicity and bioavailability .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1-(Chloroacetyl)azepane (CAS 52227-33-5)

• Molecular Structure : Replaces the adamantylcarbonyl group with a chloroacetyl substituent.
• Physicochemical Properties: Property 1-(1-Adamantylcarbonyl)azepane 1-(Chloroacetyl)azepane Molecular Formula C₁₇H₂₅NO C₈H₁₄ClNO Molecular Weight (g/mol) 259.38 175.656 Key Functional Groups Adamantylcarbonyl, azepane Chloroacetyl, azepane
• Applications : The chloroacetyl derivative is more reactive in nucleophilic substitution reactions, making it a precursor for antipsychotic agents. However, its lower molecular weight reduces membrane permeability compared to the adamantane-containing analog .

N-(1-Adamantyl)acetamide (CAS 13807-61-9)

• Structural Difference : Features an acetamide linkage instead of a carbonyl-azepane group.
• Thermal Stability : The adamantyl group enhances thermal stability (decomposition temperature >250°C), but the absence of the azepane ring limits conformational adaptability in receptor binding .
• Bioactivity : N-(1-Adamantyl)acetamide exhibits antiviral properties (e.g., rimantadine analogs), whereas 1-(1-Adamantylcarbonyl)azepane is explored for dopamine receptor modulation .

3-(1-Adamantyl)-1-Propene (CAS Not Specified)

• Polymer Chemistry: This monomer, studied for copolymerization with ethylene and propylene, shares the adamantyl group but lacks the azepane ring. Its rigid structure increases glass transition temperatures (Tg) in polymers, whereas 1-(1-Adamantylcarbonyl)azepane’s flexibility could enable plasticizing effects in specialty polymers .

Benzoylindole Azepane Isomers (e.g., AM-1220 Azepane)

• Pharmacological Relevance: Azepane isomers of synthetic cannabinoids (e.g., AM-1220) demonstrate how azepane substitution affects receptor selectivity. The adamantylcarbonyl group in 1-(1-Adamantylcarbonyl)azepane may reduce psychoactivity while enhancing metabolic stability compared to aryl-substituted analogs .